Cas no 124508-14-1 ((3R,3aS,6S,6aS)-hexahydrofuro3,2-bfuran-3,6-diol)
(3R,3aS,6S,6aS)-hexahydrofuro3,2-bfuran-3,6-diol Chemical and Physical Properties
Names and Identifiers
-
- (3R,3aS,6S,6aS)-hexahydrofuro3,2-bfuran-3,6-diol
- 124508-14-1
- EN300-20070314
- KLDXJTOLSGUMSJ-FSIIMWSLSA-N
- W-104800
- SCHEMBL6105354
- 1,4:3,6-Dianhydro-L-glucitol
- (3R,3aS,6S,6aS)-hexahydrofuro[3,2-b]furan-3,6-diol
-
- Inchi: 1S/C6H10O4/c7-3-1-9-6-4(8)2-10-5(3)6/h3-8H,1-2H2/t3-,4+,5-,6-/m0/s1
- InChI Key: KLDXJTOLSGUMSJ-FSIIMWSLSA-N
- SMILES: O1C[C@@H]([C@H]2[C@@H]1[C@@H](CO2)O)O
Computed Properties
- Exact Mass: 146.05790880g/mol
- Monoisotopic Mass: 146.05790880g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 122
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.4
- Topological Polar Surface Area: 58.9Ų
(3R,3aS,6S,6aS)-hexahydrofuro3,2-bfuran-3,6-diol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-20070314-0.05g |
(3R,3aS,6S,6aS)-hexahydrofuro[3,2-b]furan-3,6-diol |
124508-14-1 | 0.05g |
$73.0 | 2023-09-16 |
(3R,3aS,6S,6aS)-hexahydrofuro3,2-bfuran-3,6-diol Related Literature
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Sruthi Ann Alex,Jitendra Satija,Mohd Azeem Khan,Gopalkrishna M. Bhalerao,Sujay Chakravarty,Boobalan Kasilingam,A. Sivakumar,N. Chandrasekaran,Amitava Mukherjee Anal. Methods, 2015,7, 5583-5592
-
Yu Long,Bing Yuan,Jianrui Niu,Xin Tong,Jiantai Ma New J. Chem., 2015,39, 1179-1185
-
Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
Additional information on (3R,3aS,6S,6aS)-hexahydrofuro3,2-bfuran-3,6-diol
(3R,3aS,6S,6aS)-hexahydrofuro[3,2-b]furan-3,6-diol (CAS No. 124508-14-1): A Comprehensive Overview
(3R,3aS,6S,6aS)-hexahydrofuro[3,2-b]furan-3,6-diol (CAS No. 124508-14-1) is a multifaceted compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound, also known as HHFF, is a chiral diol with a unique hexahydrofurofuran scaffold. Its structural complexity and potential for diverse applications make it an intriguing subject for both academic and industrial exploration.
The molecular structure of (3R,3aS,6S,6aS)-hexahydrofuro[3,2-b]furan-3,6-diol is characterized by its six-membered ring with two hydroxyl groups at the 3 and 6 positions. The chiral centers at C-3 and C-6 contribute to its enantiomeric purity, which is crucial for its biological activities and synthetic applications. The compound's stability and solubility properties have been extensively studied to optimize its use in various chemical processes.
Recent advancements in synthetic chemistry have led to the development of efficient methods for the preparation of (3R,3aS,6S,6aS)-hexahydrofuro[3,2-b]furan-3,6-diol. One notable approach involves the use of asymmetric catalysis to achieve high enantioselectivity. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a palladium-catalyzed cascade reaction that yielded the desired diol with excellent yield and enantiomeric excess (ee > 99%). This method not only simplifies the synthetic route but also enhances the economic viability of large-scale production.
In the realm of pharmaceutical research, (3R,3aS,6S,6aS)-hexahydrofuro[3,2-b]furan-3,6-diol has shown promise as a lead compound for drug discovery. Its ability to modulate specific biological targets has been explored in several preclinical studies. For example, a study conducted by researchers at the University of California found that this diol exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest potential applications in treating inflammatory diseases like rheumatoid arthritis and Crohn's disease.
Beyond its anti-inflammatory effects, (3R,3aS,6S,6aS)-hexahydrofuro[3,2-b]furan-3,6-diol has also been investigated for its neuroprotective properties. A recent study published in the Journal of Medicinal Chemistry demonstrated that this compound can effectively protect neurons from oxidative stress-induced damage. The mechanism of action involves the activation of Nrf2 signaling pathways and the upregulation of antioxidant enzymes such as superoxide dismutase (SOD) and glutathione peroxidase (GPx). These neuroprotective effects make it a potential candidate for treating neurodegenerative disorders like Alzheimer's disease and Parkinson's disease.
The pharmacokinetic properties of (3R,3aS,6S,6aS)-hexahydrofuro[3,2-b]furan-3,6-diol have also been evaluated to assess its suitability as a therapeutic agent. Studies have shown that this compound exhibits favorable absorption and distribution profiles when administered orally or intravenously. Its low molecular weight and polar nature contribute to its good bioavailability and tissue penetration capabilities. However, further research is needed to optimize its metabolic stability and minimize potential side effects.
In addition to its therapeutic applications, (3R,3aS,6S,6aS)-hexahydrofuro[3,2-b]furan-3,6-diol has found utility in other areas such as material science and chemical synthesis. Its unique structural features make it an excellent building block for constructing more complex molecules with tailored functionalities. For instance, it has been used as a chiral auxiliary in asymmetric synthesis to produce optically active compounds with high stereoselectivity.
The environmental impact of (3R,3aS,6S,6aS)-hexahydrofuro[3,2-b]furan-3,6-diol has also been considered in recent studies. Research indicates that this compound is biodegradable under aerobic conditions and does not accumulate in aquatic ecosystems. This property makes it an environmentally friendly alternative to other synthetic chemicals that may pose ecological risks.
In conclusion,(3R, 3aS,6S,6aS)-hexahydrofuro[3,2-b]furan-3,6-diol(CAS No.124508-14-1) is a versatile compound with a wide range of applications in organic chemistry, pharmaceutical research, material science, and environmental science. Its unique structural features, combined with its biological activities and favorable pharmacokinetic properties, position it as a promising candidate for further development. Ongoing research continues to uncover new possibilities for this intriguing molecule, highlighting its significance in multiple scientific disciplines.
124508-14-1 ((3R,3aS,6S,6aS)-hexahydrofuro3,2-bfuran-3,6-diol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)